
9-Demethyl FR-901235 CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 9-Demethyl FR-901235

Cat. No.: B1264192 Get Quote

In-Depth Technical Guide: 9-Demethyl FR-901235
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 9-Demethyl FR-901235, a

polyketide natural product with potential as an antitumor agent. This document consolidates the

available chemical and biological data for 9-Demethyl FR-901235, including its

physicochemical properties. Due to the limited specific experimental data on this compound,

this guide also presents inferred methodologies for its study, based on established protocols for

related fungal metabolites. Furthermore, potential mechanisms of action and signaling

pathways are discussed in the context of its parent compound, FR-901235, and other antitumor

agents derived from Penicillium species. This guide aims to be a foundational resource for

researchers interested in the further investigation and development of 9-Demethyl FR-901235.

Introduction
Natural products remain a vital source of novel therapeutic agents, particularly in the field of

oncology. Fungi of the Penicillium genus are prolific producers of a diverse array of secondary

metabolites with a wide range of biological activities. Among these is 9-Demethyl FR-901235,

a derivative of the known immunomodulator FR-901235. First isolated from an endophytic

Penicillium species, 9-Demethyl FR-901235 has been noted for its potential antitumor activity,

making it a compound of interest for further investigation in cancer research and drug
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development. This guide provides a detailed summary of its known properties and a framework

for its future exploration.

Physicochemical Properties
A clear understanding of the physicochemical properties of a compound is fundamental for its

study and development. The key identifiers and molecular characteristics of 9-Demethyl FR-
901235 are summarized in the table below.

Property Value Reference

CAS Number 1029520-85-1 [1]

Molecular Formula C₁₇H₁₄O₇ [1]

Molecular Weight 330.29 g/mol [1][2]

Biological Activity
9-Demethyl FR-901235 is reported to possess antitumor activity.[3] It is a derivative of FR-

901235, which is recognized for its immunomodulatory effects. The parent compound, FR-

901235, has been shown to restore normal mitogen-induced lymphocyte proliferation and

partially restore delayed-type hypersensitivity in tumor-bearing mice. While the specific

cytotoxic profile of 9-Demethyl FR-901235 against various cancer cell lines is not extensively

documented in publicly available literature, the general antitumor properties of metabolites from

Penicillium are well-established.

Experimental Protocols
Detailed experimental protocols specifically for 9-Demethyl FR-901235 are not readily

available. However, based on standard methodologies for the isolation and evaluation of

secondary metabolites from Penicillium species, the following protocols can be proposed.

Proposed Isolation and Purification Protocol
The isolation of 9-Demethyl FR-901235 would likely follow a standard natural product

chemistry workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

